Cas no 386767-18-6 (2,5-Oxazolidinedione,3-acetyl-4-methyl-, (4S)-)

• Product Name: 2,5-Oxazolidinedione,3-acetyl-4-methyl-, (4S)-
• CAS No: 386767-18-6
• MF: C₆H₇NO₄
• MW: 157.124081850052
• CID: 298691
• PubChem ID: 45086078
• Update Time: 2025-04-19

2,5-Oxazolidinedione,3-acetyl-4-methyl-, (4S)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Oxazolidinedione,3-acetyl-4-methyl-, (4S)-
• 2,5-Oxazolidinedione, 3-acetyl-4-methyl-, (4S)- (9CI)
• 386767-18-6
• (S)-3-Acetyl-4-methyloxazolidine-2,5-dione
• SCHEMBL7017809
• KOKJQPWPRPYFKF-VKHMYHEASA-N
• (S)-3-acetyl-4-methyl-2,5-oxazolidinedione
• 2,5-Oxazolidinedione,3-acetyl-4-methyl-,(4S)-(9ci)

• Inchi： 1S/C6H7NO4/c1-3-5(9)11-6(10)7(3)4(2)8/h3H,1-2H3/t3-/m0/s1
• InChI Key： KOKJQPWPRPYFKF-VKHMYHEASA-N
• SMILES： O1C(N(C(C)=O)[C@H](C1=O)C)=O

Computed Properties

• Exact Mass: 157.03751
• Monoisotopic Mass: 157.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.7A^2
• XLogP3: -0.1

Experimental Properties

• PSA: 63.68